Cas no 1236263-51-6 (2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride)

• Product Name: 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride
• CAS No: 1236263-51-6
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 1079195
• PubChem ID: 56832243
• Update Time: 2025-10-25

2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride
• 2-Amino-N-(4-pyridinylmethyl)propanamidehydrochloride
• 1236263-51-6
• 2-amino-N-(pyridin-4-ylmethyl)propanamide hydrochloride
• 2-amino-N-(pyridin-4-ylmethyl)propanamidehydrochloride
• AKOS015847587
• 2-amino-N-(pyridin-4-ylmethyl)propanamide;hydrochloride

• MDL： MFCD13562805
• Inchi： 1S/C9H13N3O.ClH/c1-7(10)9(13)12-6-8-2-4-11-5-3-8;/h2-5,7H,6,10H2,1H3,(H,12,13);1H
• InChI Key： XQHZTZGLSDXWOQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride

2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride: A Comprehensive Overview

2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride (CAS No: 1236263-51-6) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique chemical structure, has garnered attention due to its potential applications in drug development and as a research tool in various scientific disciplines. The molecule consists of a pyridine ring, an amino group, and a propanamide moiety, which collectively contribute to its distinctive properties.

The pyridine ring in the structure of 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride plays a crucial role in determining its chemical reactivity and biological activity. Pyridine derivatives are known for their ability to participate in hydrogen bonding and π-π interactions, making them valuable in medicinal chemistry. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and efficacy of therapeutic agents.

One of the most notable aspects of 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride is its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, which could pave the way for novel treatments in areas such as neurodegenerative diseases and cancer. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against β-secretase, an enzyme implicated in Alzheimer's disease.

The synthesis of 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has been particularly effective in optimizing the reaction conditions, leading to higher yields and better purity. This has made the compound more accessible for large-scale production and subsequent biological testing.

In terms of biological activity, 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride has shown promising results in preclinical studies. Its ability to modulate G protein-coupled receptors (GPCRs) has been extensively investigated, with findings suggesting potential applications in the treatment of cardiovascular diseases and inflammatory disorders. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various targets with high accuracy.

The pharmacokinetic properties of 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride are another area of active research. Studies have indicated that the compound exhibits favorable absorption and distribution characteristics, which are critical for its effectiveness as a therapeutic agent. However, further investigations are required to fully understand its metabolism and excretion pathways.

From an environmental perspective, the synthesis and disposal of 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride have raised concerns regarding sustainability. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with the broader trend toward sustainable chemistry practices within the scientific community.

In conclusion, 2-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride (CAS No: 1236263-51-6) represents a promising compound with diverse applications in both academic research and industrial settings. Its unique chemical properties, coupled with recent advances in its synthesis and biological evaluation, position it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.